Cas no 72822-01-6 (Pergolide Sulfoxide)

• Product Name: Pergolide Sulfoxide
• CAS No: 72822-01-6
• MF: C₁₉H₂₆N₂OS
• MW: 330.487543582916
• CID: 834941
• PubChem ID: 155749
• Update Time: 2025-04-19

Pergolide Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Pergolide Sulfoxide
• (6aR,9R)-9-(methylsulfinylmethyl)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• Ergoline,8-((methylsulfinyl)methyl)-6-propyl-,(8beta)
• AKOS030240857
• (8beta)-8-[(Methylsulfinyl)methyl]-6-propylergoline;
• EXP9M9GZ9S
• 72822-01-6
• Ergoline, 8-((methylsulfinyl)methyl)-6-propyl-, (8beta)-
• DTXSID90993614
• 8-[(Methanesulfinyl)methyl]-6-propylergoline
• SCHEMBL7270173
• UNII-EXP9M9GZ9S

• Inchi： 1S/C19H26N2OS/c1-3-7-21-11-13(12-23(2)22)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16?,18-,23?/m1/s1
• InChI Key： WOIHSNDTPKFAJW-ASVPFLOSSA-N
• SMILES： S(C)(C[C@H]1CN(CCC)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1)=O

Computed Properties

• Exact Mass: 330.17700
• Monoisotopic Mass: 330.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 175-177?C
• Boiling Point: 570.7±40.0 °C at 760 mmHg
• Flash Point: 299.0±27.3 °C
• PSA: 55.31000
• LogP: 4.09020
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Pergolide Sulfoxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines